Cas no 887973-88-8 (5-(4-methoxyphenyl)pyridine-3-carbaldehyde)

• Product Name: 5-(4-methoxyphenyl)pyridine-3-carbaldehyde
• CAS No: 887973-88-8
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 1033606
• PubChem ID: 24729837
• Update Time: 2025-08-05

5-(4-methoxyphenyl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(4-Methoxyphenyl)nicotinaldehyde
• 5-(4-Methoxyphenyl)nicotildehyde
• 5-(4-METHOXYPHENYL)PYRIDINE-3-CARBALDEHYDE
• 887973-88-8
• AB24176
• DTXSID30646995
• EN300-716009
• J-516258
• CS-0302761
• SCHEMBL2318682
• DB-295737
• 5-(4-methoxyphenyl)pyridine-3-carbaldehyde

• Inchi： 1S/C13H11NO2/c1-16-13-4-2-11(3-5-13)12-6-10(9-15)7-14-8-12/h2-9H,1H3
• InChI Key： LGNLMFOONSWUTR-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C=NC=C(C=O)C=1

Computed Properties

• Exact Mass: 213.078978594g/mol
• Monoisotopic Mass: 213.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2Ų

Additional information on 5-(4-methoxyphenyl)pyridine-3-carbaldehyde

Introduction to 5-(4-methoxyphenyl)pyridine-3-carbaldehyde (CAS No. 887973-88-8)

5-(4-methoxyphenyl)pyridine-3-carbaldehyde, with the chemical identifier CAS No. 887973-88-8, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic aldehyde has garnered attention due to its structural versatility and potential applications in medicinal chemistry. The compound combines a pyridine core with a methoxy-substituted phenyl group, and an aldehyde functionality at the 3-position, making it a valuable scaffold for the development of novel bioactive molecules.

The structural features of 5-(4-methoxyphenyl)pyridine-3-carbaldehyde make it an attractive candidate for further exploration in drug discovery. The pyridine ring is a common motif in many bioactive compounds, often serving as a key pharmacophore that interacts with biological targets. The presence of the aldehyde group provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives. Additionally, the methoxy group on the phenyl ring can influence electronic properties and metabolic stability, making it a crucial factor in drug design.

In recent years, there has been growing interest in exploring pyridine-based compounds for their potential therapeutic effects. Pyridines are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of substituents on the pyridine ring can significantly alter its pharmacological profile, making it essential to study various derivatives systematically.

5-(4-methoxyphenyl)pyridine-3-carbaldehyde has been investigated in several contexts, particularly in the synthesis of small-molecule inhibitors targeting specific enzymes or receptors. For instance, its structural framework is reminiscent of molecules that interact with protein kinases, which are key players in many disease pathways. The aldehyde group can be used to form covalent bonds with nucleophilic residues on target proteins, potentially leading to high-affinity inhibitors.

Recent studies have also explored the use of 5-(4-methoxyphenyl)pyridine-3-carbaldehyde as a precursor in the development of fluorescent probes. Fluorescent dyes are widely used in biochemical assays and imaging techniques, providing valuable tools for understanding biological processes at the molecular level. The aldehyde functionality allows for easy conjugation with fluorophores or other biomolecules, enhancing the utility of these probes in research applications.

The synthesis of 5-(4-methoxyphenyl)pyridine-3-carbaldehyde involves multi-step organic transformations that highlight its synthetic accessibility. While detailed synthetic routes are beyond the scope of this introduction, they typically involve condensation reactions between appropriate precursors followed by functional group modifications. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in downstream applications.

In conclusion, 5-(4-methoxyphenyl)pyridine-3-carbaldehyde (CAS No. 887973-88-8) represents a promising compound in pharmaceutical research. Its unique structural features and reactivity make it a versatile scaffold for developing new drugs and diagnostic tools. As research continues to uncover new applications for this molecule, its significance in medicinal chemistry is likely to grow further.